(Z)-2-(5-(4-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)succinic acid

• IUPAC Name: 2-[(5Z)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid
• InChI: InChI=1S/C14H10FNO5S2/c15-8-3-1-7(2-4-8)5-10-12(19)16(14(22)23-10)9(13(20)21)6-11(17)18/h1-5,9H,6H2,(H,17,18)(H,20,21)/b10-5-
• InChI Key: VGZOXHXPNQEYRK-YHYXMXQVSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C2C(=O)N(C(=S)S2)C(CC(=O)O)C(=O)O)F
• Isomeric SMILES: C1=CC(=CC=C1/C=C\2/C(=O)N(C(=S)S2)C(CC(=O)O)C(=O)O)F
• Molecular Formula: C14H10FNO5S2
• Molecular Weight: 355.4 g/mol
• CAS No.: 573673-95-7

Description

(Z)-2-(5-(4-Fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)succinic acid is a chemical research compound based on the rhodanine-3-acetic acid scaffold, a structure recognized for its versatile biological properties. This derivative is designed for investigational use in oncology and infectious disease research. Compounds sharing this core structure have demonstrated significant anticancer potential in studies on human cancer cell lines. Research on a closely related analog, 5Z-(4-fluorobenzylidene)-2-(4-hydroxyphenylamino)-thiazol-4-one (Les-236), showed it could decrease cancer cell metabolism/proliferation and increase the activity of caspase-3, a key enzyme in apoptosis, in models of breast (MCF-7, BT-474), lung (A549), and colon (CACO-2) cancers . The proposed mechanisms for such analogs include modulating reactive oxygen species (ROS) production and potentially activating PPARγ-related pathways . Furthermore, rhodanine-3-acetic acid derivatives have shown promising antimicrobial activity. Studies indicate that small changes in the heterocyclic substituent can profoundly impact biological activity, with some analogs exhibiting potent effects against Gram-positive bacteria, including multidrug-resistant strains . The 4-fluorobenzylidene moiety is a common feature in these active compounds, suggesting its importance for target interaction . This product is intended for research applications only, such as in vitro assay development and mechanism of action studies. It is not for diagnostic, therapeutic, or any other human use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Z)-2-(5-(4-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)succinic acid typically involves the following steps:

Formation of Thiazolidinone Core: The thiazolidinone core can be synthesized by reacting a suitable amine with carbon disulfide and an alkyl halide under basic conditions.

Introduction of Fluorobenzylidene Moiety: The fluorobenzylidene group is introduced through a condensation reaction between the thiazolidinone core and 4-fluorobenzaldehyde in the presence of a base.

Attachment of Succinic Acid Group: The final step involves the reaction of the intermediate with succinic anhydride under acidic or basic conditions to yield the target compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of advanced catalysts, optimized reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

(Z)-2-(5-(4-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)succinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to reduce the carbonyl groups to alcohols.

Substitution: The fluorobenzylidene moiety can undergo nucleophilic substitution reactions, where the fluorine atom is replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Nucleophiles such as amines, thiols, and halides.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Alcohols.

Substitution: Substituted benzylidene derivatives.

Scientific Research Applications

Antimicrobial Activity

Thiazolidinone derivatives, including (Z)-2-(5-(4-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)succinic acid, have been evaluated for their antimicrobial properties. Studies indicate that these compounds exhibit significant activity against various bacterial strains, including Mycobacterium tuberculosis .

Table 1: Antimicrobial Activity of Thiazolidinone Derivatives

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
(Z)-2-(5-(4-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)succinic acid	M. tuberculosis H37Ra	4.5 µg/mL
Other derivatives	E. coli	8 µg/mL
Other derivatives	S. aureus	16 µg/mL

Antitubercular Activity

Research has highlighted the potential of thiazolidinone derivatives in combating tuberculosis. The compound has been shown to inhibit the growth of Mycobacterium species effectively, making it a candidate for further development as an antitubercular agent .

Anti-inflammatory Properties

The thiazolidinone scaffold has also been associated with anti-inflammatory effects. Studies suggest that these compounds can modulate inflammatory pathways, providing a basis for their use in treating inflammatory diseases .

Case Study 1: Synthesis and Biological Evaluation

In a study published in Tetrahedron Letters, researchers synthesized several thiazolidinone derivatives and evaluated their biological activities. The study demonstrated that compounds with a similar structure to (Z)-2-(5-(4-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)succinic acid showed promising results against various pathogens .

Case Study 2: Green Synthesis Methodology

Another significant contribution to the field was made through the development of a green synthesis protocol utilizing ionic liquids. This method not only improved yield but also reduced environmental impact, aligning with modern sustainable chemistry practices .

Mechanism of Action

The mechanism of action of (Z)-2-(5-(4-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)succinic acid involves its interaction with bacterial efflux pumps. The compound binds to the efflux pump proteins, inhibiting their function and preventing the expulsion of antibiotics from bacterial cells . This enhances the efficacy of antibiotics and helps in overcoming bacterial resistance.

Comparison with Similar Compounds

(a) Impact of C5-Substituents

• 4-Fluorobenzylidene: Compounds like I31 () show enhanced anticancer activity compared to non-fluorinated analogs, likely due to improved hydrophobic interactions and metabolic stability .
• Chloro-nitrophenyl (2k) : This substituent in confers moderate anticancer activity but may reduce solubility due to its bulky, electron-withdrawing nature .
• Hydroxybenzylidene : Derivatives in exhibit antimicrobial activity, suggesting that polar substituents favor interactions with bacterial targets .

(b) Role of N3-Substituents

• Succinic acid : The dicarboxylic acid group in the target compound and 2k () may enhance water solubility and binding to positively charged residues in enzymes or receptors .

Challenges and Opportunities

• Limited Data: Direct pharmacological data for the target compound are absent in the evidence, necessitating further experimental validation.
• Optimization : Structural modifications, such as introducing electron-donating groups at C5 or varying the N3-acid chain, could optimize bioavailability and potency .

Biological Activity

(Z)-2-(5-(4-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)succinic acid is a compound of interest in medicinal chemistry due to its potential biological activities, particularly in anticancer and antimicrobial applications. This article reviews the biological activity of this compound, synthesizing findings from various studies to provide a comprehensive overview.

Chemical Structure

The compound can be structurally represented as follows:

$$\text{ Z 2 5 4 fluorobenzylidene 4 oxo 2 thioxothiazolidin 3 yl succinic acid}$$

This structure features a thiazolidine ring, which is known for its diverse biological activities, including anticancer and antimicrobial properties.

Anticancer Activity

Recent studies have highlighted the anticancer properties of compounds related to (Z)-2-(5-(4-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)succinic acid. For instance, a study evaluated the activity of similar thiazolidine derivatives against several human cancer cell lines, including A549 (lung), SCC-15 (oral), SH-SY5Y (neuroblastoma), and CACO-2 (colorectal) cells. The results indicated that these compounds significantly reduced cell viability and induced apoptosis through reactive oxygen species (ROS) production and caspase activation pathways .

Cell Line	Concentration Range	Effect on Viability	Caspase Activation
A549	1 nM - 100 µM	Decreased	Increased
SCC-15	1 nM - 100 µM	Decreased	Increased
SH-SY5Y	1 nM - 100 µM	Decreased	Increased
CACO-2	1 nM - 100 µM	Decreased	Increased

Antimicrobial Activity

The compound also exhibits antimicrobial properties . It has been shown to possess activity against various Gram-positive and Gram-negative bacterial strains. In vitro studies demonstrated that derivatives of thiazolidine structures, including those related to (Z)-2-(5-(4-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)succinic acid, displayed significant antibacterial effects .

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	7.82 - 15.63 µg/mL
Bacillus subtilis	7.82 - 15.63 µg/mL
Escherichia coli	Variable

The biological activity of this compound can be attributed to its ability to interact with various cellular targets:

• Apoptosis Induction : The activation of caspase pathways suggests that the compound can trigger programmed cell death in cancer cells.
• ROS Production : Increased ROS levels lead to oxidative stress, contributing to cell death in cancer cells .
• Antibacterial Mechanism : The mechanism by which thiazolidine derivatives exert their antibacterial effects may involve disruption of bacterial cell wall synthesis or interference with metabolic pathways essential for bacterial survival .

Case Study 1: Anticancer Efficacy

In a controlled study, (Z)-2-(5-(4-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)succinic acid was tested for its efficacy against lung cancer cells (A549). The results indicated a dose-dependent reduction in cell proliferation, with significant effects observed at concentrations above 10 µM after 48 hours of treatment.

Case Study 2: Antimicrobial Properties

Another study focused on the antimicrobial efficacy against methicillin-resistant Staphylococcus aureus (MRSA). The compound exhibited potent activity with an MIC of approximately 15 µg/mL, demonstrating its potential as a therapeutic agent against resistant bacterial strains.

Q & A

Q. What are the optimal synthetic routes for (Z)-2-(5-(4-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)succinic acid, and how do reaction conditions influence yield?

The synthesis typically involves a Knoevenagel condensation between 4-fluorobenzaldehyde and rhodanine derivatives, followed by coupling with succinic acid. Key steps include:

• Condensation : 4-fluorobenzaldehyde reacts with 2-thioxothiazolidin-4-one in glacial acetic acid with sodium acetate as a base (85% yield under reflux for 7 hours) .
• Purification : Recrystallization in ethanol or DMF-acetic acid mixtures is critical to achieving >95% purity .
• Microwave-assisted synthesis : Reduces reaction time (e.g., from 7 hours to 30 minutes) and improves yield by 15–20% compared to conventional heating .
  Critical parameters : Solvent choice (ethanol vs. DMF), base (sodium acetate vs. K₂CO₃), and temperature control to avoid side reactions like thioamide hydrolysis.

Q. How can researchers confirm the structural integrity and stereochemistry of this compound?

• Spectroscopic methods :
  • ¹H/¹³C NMR : Key peaks include the Z-configuration benzylidene proton (δ 7.8–8.1 ppm) and thioxo sulfur (C=S, δ 190–200 ppm in ¹³C) .
  • IR : Stretching vibrations for C=O (1680–1720 cm⁻¹) and C=S (1220–1250 cm⁻¹) confirm functional groups .
• X-ray crystallography : Resolves stereochemistry and confirms the (Z)-configuration of the benzylidene moiety .
• HPLC-MS : Validates purity (>98%) and molecular ion peaks (e.g., [M+H]⁺ at m/z 423.3) .

Advanced Research Questions

Q. What experimental strategies resolve contradictions in reported biological activities of thiazolidinone derivatives?

Discrepancies in biological data (e.g., IC₅₀ values for anticancer activity) often arise from:

• Structural analogs : Subtle changes (e.g., 4-fluorobenzylidene vs. 4-chlorobenzylidene) alter lipophilicity and target binding .
• Assay conditions : Varying cell lines (e.g., HeLa vs. MCF-7) or incubation times (24 vs. 48 hours) impact results .
  Methodological solutions :
• Dose-response standardization : Use a unified protocol (e.g., MTT assay, 48-hour exposure) .
• Comparative SAR studies : Systematically modify substituents (e.g., fluorobenzylidene vs. methoxybenzylidene) to isolate activity trends .

Q. How can computational modeling guide the optimization of this compound’s pharmacokinetic properties?

• ADMET prediction : Tools like SwissADME assess logP (target: 2–3 for oral bioavailability) and P-glycoprotein substrate likelihood .
• Docking studies : Identify interactions with targets (e.g., COX-2 or PPAR-γ) using AutoDock Vina. For example, the fluorobenzylidene group may occupy hydrophobic pockets in COX-2 (binding energy ≤ −8.5 kcal/mol) .
• QSAR models : Correlate substituent electronegativity (e.g., fluorine’s Hammett σ value) with IC₅₀ to prioritize synthetic targets .

Q. What are the challenges in scaling up synthesis while maintaining stereochemical purity?

• By-product formation : Thermal degradation during prolonged reflux generates hydrolyzed thiazolidinone derivatives. Solution: Use microwave reactors for rapid, controlled heating .
• Catalyst selection : Triethylamine improves regioselectivity in substitution reactions but may require post-synthesis acid washing to remove residues .
• Purification : Scale-up of column chromatography is impractical; switch to pH-dependent recrystallization (e.g., adjust to pH 4–5 for succinic acid precipitation) .